Cas no 62216-27-7 (Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride)
62216-27-7 structure
Product Name:Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride
CAS No:62216-27-7
MF:C11H16ClN
MW:197.704442024231
CID:454183
PubChem ID:71388744
Update Time:2025-04-19
Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride
- 3,5-dimethyl-5,6,7,8-tetrahydroquinoline,hydrochloride
- 3,5-Dimethyl-5,6,7,8-tetrahydroquinoline--hydrogen chloride (1/1)
- 62216-27-7
- DTXSID50810797
-
- Inchi: 1S/C11H15N.ClH/c1-8-6-10-9(2)4-3-5-11(10)12-7-8;/h6-7,9H,3-5H2,1-2H3;1H
- InChI Key: MMTPFAQSTOQLLY-UHFFFAOYSA-N
- SMILES: Cl.N1C=C(C)C=C2C=1CCCC2C
Computed Properties
- Exact Mass: 197.09728
- Monoisotopic Mass: 197.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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